Cas no 54783-72-1 (Ethyl (S)-2-(Benzyloxy)propionate)

Ethyl (S)-2-(Benzyloxy)propionate is a chiral ester compound commonly used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and the production of optically active compounds. The benzyloxy group enhances reactivity in selective transformations, while the ethyl ester moiety provides stability and ease of handling. This compound is particularly useful in the synthesis of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs), where stereochemical control is critical. Its well-defined structure and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise chiral building blocks.
Ethyl (S)-2-(Benzyloxy)propionate structure
54783-72-1 structure
Product name:Ethyl (S)-2-(Benzyloxy)propionate
CAS No:54783-72-1
MF:C12H16O3
MW:208.25364
CID:353682
PubChem ID:10058881

Ethyl (S)-2-(Benzyloxy)propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (S)-2-(Benzyloxy)propionate
    • Propanoic acid, 2-(phenylmethoxy)-, ethyl ester, (2S)-
    • ethyl (s)-2-(benzyloxy)propanoate
    • AKOS030254324
    • Ethyl (2S)-2-(benzyloxy)propanoate
    • SCHEMBL10472516
    • ethyl (2S)-2-phenylmethoxypropanoate
    • YECFQHZUGDYXTN-JTQLQIEISA-N
    • 54783-72-1
    • (S)-ethyl benzyloxypropionate
    • DTXSID60434887
    • DB-326335
    • MDL: MFCD00136861
    • Inchi: InChI=1S/C12H16O3/c1-3-14-12(13)10(2)15-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m0/s1
    • InChI Key: YECFQHZUGDYXTN-JTQLQIEISA-N
    • SMILES: CCOC(=O)[C@H](C)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 90-96°C/0.5mm
  • Flash Point: 102.8±11.9 °C
  • PSA: 35.53000
  • LogP: 2.15480
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl (S)-2-(Benzyloxy)propionate Security Information

Ethyl (S)-2-(Benzyloxy)propionate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl (S)-2-(Benzyloxy)propionate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E900010-500mg
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
500mg
$ 115.00 2023-09-07
TRC
E900010-2g
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
2g
$265.00 2023-05-18
TRC
E900010-5g
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
5g
$643.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-211437-1 g
Ethyl (S)-2-(Benzyloxy)propionate,
54783-72-1
1g
¥2,256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-211437-1g
Ethyl (S)-2-(Benzyloxy)propionate,
54783-72-1
1g
¥2256.00 2023-09-05
TRC
E900010-1g
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
1g
$ 138.00 2023-09-07
TRC
E900010-10g
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
10g
$1034.00 2023-05-18
TRC
E900010-1000mg
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
1g
$138.00 2023-05-18
TRC
E900010-2.5g
Ethyl (S)-2-(Benzyloxy)propionate
54783-72-1
2.5g
$ 265.00 2023-09-07

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